Cas no 1806763-39-2 (4-Bromo-5-cyano-2-(difluoromethyl)pyridine)

4-Bromo-5-cyano-2-(difluoromethyl)pyridine structure
1806763-39-2 structure
Product Name:4-Bromo-5-cyano-2-(difluoromethyl)pyridine
CAS No:1806763-39-2
MF:C7H3BrF2N2
MW:233.012927293777
CID:4927325
Update Time:2023-08-22

4-Bromo-5-cyano-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-cyano-2-(difluoromethyl)pyridine
    • Inchi: 1S/C7H3BrF2N2/c8-5-1-6(7(9)10)12-3-4(5)2-11/h1,3,7H
    • InChI Key: CTHHTIQXYSETKB-UHFFFAOYSA-N
    • SMILES: BrC1C(C#N)=CN=C(C(F)F)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 201
  • XLogP3: 1.9
  • Topological Polar Surface Area: 36.7

4-Bromo-5-cyano-2-(difluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A023023201-250mg
4-Bromo-5-cyano-2-(difluoromethyl)pyridine
1806763-39-2 97%
250mg
$680.00 2022-03-31
Alichem
A023023201-500mg
4-Bromo-5-cyano-2-(difluoromethyl)pyridine
1806763-39-2 97%
500mg
$1,029.00 2022-03-31
Alichem
A023023201-1g
4-Bromo-5-cyano-2-(difluoromethyl)pyridine
1806763-39-2 97%
1g
$1,730.40 2022-03-31
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